Cas no 87830-69-1 (Phosphonic acid, (3-bromo-2-oxopropyl)-, dimethyl ester)

• Product Name: Phosphonic acid, (3-bromo-2-oxopropyl)-, dimethyl ester
• CAS No: 87830-69-1
• MF: C₅H₁₀BrO₄P
• MW: 245.00826215744
• CID: 651881
• PubChem ID: 71412028
• Update Time: 2025-04-19

Phosphonic acid, (3-bromo-2-oxopropyl)-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, (3-bromo-2-oxopropyl)-, dimethyl ester
• 1-bromo-3-dimethoxyphosphorylpropan-2-one
• Dimethyl (3-bromo-2-oxopropyl)phosphonate
• DTXSID30831602
• 87830-69-1

• Inchi： 1S/C5H10BrO4P/c1-9-11(8,10-2)4-5(7)3-6/h3-4H2,1-2H3
• InChI Key： MTXDSELZQAXIFG-UHFFFAOYSA-N
• SMILES： BrCC(CP(=O)(OC)OC)=O

Computed Properties

• Exact Mass: 243.95001g/mol
• Monoisotopic Mass: 243.95001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.6Ų